Cas no 2227741-59-3 ((3R)-3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoic acid
• CAS No: 2227741-59-3
• MF: C₁₁H₁₃FO₄
• MW: 228.216927289963
• CID: 6069762
• PubChem ID: 165610117
• Update Time: 2025-06-12

(3R)-3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoic acid
• EN300-1761266
• 2227741-59-3

• Inchi： 1S/C11H13FO4/c1-6-3-10(16-2)7(4-8(6)12)9(13)5-11(14)15/h3-4,9,13H,5H2,1-2H3,(H,14,15)/t9-/m1/s1
• InChI Key： GYYJKWGHORFJLE-SECBINFHSA-N
• SMILES： FC1C(C)=CC(=C(C=1)[C@@H](CC(=O)O)O)OC

Computed Properties

• Exact Mass: 228.07978705g/mol
• Monoisotopic Mass: 228.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R)-3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoic acid

Introduction to (3R)-3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoic Acid (CAS No. 2227741-59-3)

(3R-3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoic acid) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 2227741-59-3, represents a unique structural motif that has been explored for its potential biological activities. The intricate arrangement of functional groups in its molecular structure, including a fluoro-substituted aromatic ring and a hydroxy acid moiety, positions it as a promising candidate for further investigation in drug discovery.

The chemical structure of (3R-3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoic acid) features a chiral center at the 3R configuration, which is crucial for determining its stereochemical properties and biological interactions. The presence of a fluoro group at the 5-position of the aromatic ring enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for medicinal chemistry applications. Additionally, the methoxy and methyl substituents at the 2- and 4-positions contribute to the compound's overall electronic properties and potential binding affinities with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. (5-fluoro-2-methoxy-4-methylphenyl) derivatives have been extensively studied for their potential applications in oncology, inflammation, and central nervous system disorders. The hydroxypropanoic acid moiety in (3R-3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoic acid) introduces a polar group that can facilitate interactions with hydrophilic binding sites, further expanding its therapeutic potential.

The synthesis of (3R-3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoic acid) involves a multi-step organic synthesis process that requires precise control over reaction conditions to achieve high enantiomeric purity. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, have been employed to isolate the desired enantiomer. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.

The biological activity of (3R-3-(5-fluoro-2-methoxy-4-methylphenyl)-3-hydroxypropanoic acid) has been evaluated in various preclinical models, demonstrating promising results in modulating key biological pathways. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in disease progression. The fluoro-substituted aromatic ring has been shown to enhance binding affinity to target proteins, while the hydroxy acid group contributes to its solubility and bioavailability.

In light of these findings, researchers are exploring (

The regulatory landscape for novel pharmaceutical compounds requires rigorous testing to ensure safety and efficacy before clinical translation. Preclinical studies involving () are being conducted to evaluate its toxicity profile, pharmacokinetics, and interaction with biological systems. These studies provide critical data that will inform future clinical trials and regulatory submissions.

The impact of fluorinated compounds on modern medicine cannot be overstated. Their ability to enhance drug stability and bioavailability has led to numerous breakthroughs in drug development. ((CAS No. 2227741-59-3)) stands as a testament to the innovative potential of fluorinated aromatic chemistry in addressing unmet medical needs.

The future prospects for (<R)-3-(5-fluoro-2-methoxy-4-methylphenyl)->) are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery process, bringing this compound closer to clinical application.